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Compound of Interest

Compound Name: N-Demethylroxithromycin

CAS No.: 118267-18-8

Cat. No.: B138746 Get Quote

Executive Summary & Scientific Rationale
N-Demethylroxithromycin (CAS 118267-18-8) is a primary metabolite of the semi-synthetic

macrolide antibiotic Roxithromycin.[1] While often treated as a standard chemical reagent, its

structural integrity as a macrolide presents specific environmental risks—primarily the

propagation of antimicrobial resistance (AMR) if released into water systems.[1]

The Core Directive:Zero-tolerance for drain disposal. Unlike simple organic salts, the

macrocyclic lactone ring of N-Demethylroxithromycin is chemically stable in aqueous

environments.[1] Standard municipal wastewater treatment plants (WWTPs) are not designed

to degrade these complex structures, leading to bioaccumulation in aquatic ecosystems.[1]

Therefore, high-temperature incineration is the only validated method for complete

mineralization.[1]

Physicochemical Profile & Hazard Identification
Effective disposal begins with understanding the material's stability.[1] N-
Demethylroxithromycin shares the lipophilic and hydrolytic stability profile of its parent

compound.[1]

Table 1: Critical Disposal Parameters

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b138746?utm_src=pdf-interest
https://www.benchchem.com/product/b138746?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=29557
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=29557
https://www.benchchem.com/product/b138746?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=29557
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=29557
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=29557
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=29557
https://www.benchchem.com/product/b138746?utm_src=pdf-body
https://www.benchchem.com/product/b138746?utm_src=pdf-body
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=29557
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Data Operational Implication

CAS Number 118267-18-8
Use for waste manifesting and

inventory tracking.[1]

Molecular Formula C₄₀H₇₄N₂O₁₅
High carbon content supports

combustion.[1]

GHS Classification Acute Tox. 4 (Oral); H302

Harmful if swallowed.[1][2][3]

[4] PPE (gloves, mask) is

mandatory during waste

handling.[1]

Water Solubility Low / Sparingly Soluble

Do not attempt to dilute and

flush.[1] It will precipitate in

traps.[1]

Thermal Stability Stable < 100°C

Autoclaving is insufficient for

destruction; it only sterilizes, it

does not degrade the

chemical.[1]

RCRA Status (US)
Non-Acute Hazardous

(typically)

Unless mixed with P-listed

solvents, it is often classified

as "Non-RCRA Regulated

Pharmaceutical Waste" but

must still be incinerated.[1]

Waste Segregation & Handling Protocols
Proper segregation minimizes disposal costs while ensuring compliance with EPA Subpart P

(Management Standards for Hazardous Waste Pharmaceuticals).[1]

The "Blue Bin" Protocol
For N-Demethylroxithromycin, we utilize the Blue Bin system (Non-Hazardous

Pharmaceutical Waste) for incineration, distinct from the Red Bin (Biohazard) or Black Bin

(RCRA Hazardous).[1]
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Solid Waste (Powder/Tablets): Collect in a rigid, sealable container labeled "Pharmaceutical

Waste - For Incineration."[1]

Liquid Waste (Mother Liquors/Solutions):

If dissolved in non-hazardous buffers: Absorb onto an inert matrix (vermiculite/bentonite)

and dispose of as solid pharmaceutical waste.[1]

If dissolved in hazardous solvents (e.g., Methanol, Acetonitrile): Segregate as RCRA

Hazardous Waste (Black Bin).[1] The solvent hazard takes precedence.[1]

Visual Workflow: Waste Segregation Logic
The following diagram illustrates the decision matrix for segregating N-
Demethylroxithromycin waste streams.
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Figure 1: Decision matrix for segregating N-Demethylroxithromycin waste based on physical

state and solvent composition.

Operational Disposal Procedures
Solid Waste Disposal (Primary Stream)
Objective: Complete thermal destruction of the macrolide ring.[1]
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Containment: Place waste N-Demethylroxithromycin (expired powder, contaminated

weighing boats, gloves) into a high-density polyethylene (HDPE) container.[1]

Labeling: Affix a label reading: "Non-Hazardous Pharmaceutical Waste - Incinerate Only. DO

NOT AUTOCLAVE."

Transfer: Seal the container when full and transfer to the facility's centralized pharmaceutical

waste accumulation area.

Final Destruction: Contract with a licensed waste management vendor (e.g., Stericycle,

Veolia) for off-site incineration.[1]

Verification: Ensure the manifest lists code PHRM or equivalent for pharmaceutical

incineration.[1]

Liquid Waste & HPLC Effluent
Objective: Prevent solvent contamination and environmental release.[1]

Segregation: Do not mix N-Demethylroxithromycin solutions with general organic waste

unless the general waste stream is destined for incineration.[1]

Pre-Treatment (Optional but Recommended): For large aqueous volumes (>5L), activated

carbon filtration can be used to sequester the antibiotic.[1] The liquid effluent can then be

drained (check local permits), while the carbon filter is disposed of as solid pharmaceutical

waste.[1]

Standard Protocol: Collect in carboys labeled "Aqueous Waste with Trace Antibiotics." Ship

for incineration.

Empty Containers
P-List Status: N-Demethylroxithromycin is not P-listed.[1] Therefore, containers are

considered "RCRA Empty" if all wastes have been removed using standard practices

(pouring, pumping).[1]

Procedure: Triple rinse the container with a solvent capable of dissolving the residue (e.g.,

Ethanol).[1] Collect the rinsate as liquid pharmaceutical waste. The empty container can then
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be recycled or trash-disposed, defaced of all labels.[1]

Emergency Response: Spill Cleanup
In the event of a powder spill, the priority is to prevent inhalation and dispersion.[1]

Visual Workflow: Spill Response

Spill Detected
1. Don PPE

(Nitrile Gloves, N95/P100 Mask,
Goggles, Lab Coat)

2. Containment
Cover with damp paper towels

to prevent dust generation

3. Cleanup
Scoop/Wipe up material.

Do NOT dry sweep.

4. Decontamination
Wipe surface with 10% Bleach

followed by Ethanol

5. Disposal
Place all materials in

Pharm Waste Container

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol minimizing aerosolization risks.

Detailed Cleanup Steps:

Isolate: Evacuate non-essential personnel.

PPE: Wear nitrile gloves, safety goggles, and a respiratory mask (N95 minimum) to avoid

inhaling dust.[1]

Wet Method: Do not dry sweep.[1] Cover the spill with paper towels dampened with water or

a dilute detergent solution.[1] This suppresses dust.[1][2][5]

Collection: Scoop the wet material into a waste bag.

Decontamination: Wipe the surface with 70% Ethanol or a mild bleach solution to degrade

trace residues.[1]

Disposal: All cleanup materials (towels, gloves) must go into the pharmaceutical waste bin

for incineration.[1]

Regulatory Compliance & References
Adherence to these protocols ensures compliance with the following standards:
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EPA 40 CFR Part 266 Subpart P: Prohibits the sewering of hazardous waste

pharmaceuticals.[1][6]

EU Waste Framework Directive: Mandates incineration for active pharmaceutical ingredients

(APIs).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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